Cas no 929843-26-5 (1-(furan-2-ylmethyl)-4,6-dimethyl-2-oxopyridine-3-carboxylic acid)

• Product Name: 1-(furan-2-ylmethyl)-4,6-dimethyl-2-oxopyridine-3-carboxylic acid
• CAS No: 929843-26-5
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD06446995
• CID: 5548270
• Update Time: 2025-11-07

1-(furan-2-ylmethyl)-4,6-dimethyl-2-oxopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-ylmethyl)-4,6-dimethyl-2-oxopyridine-3-carboxylic acid

• MDL： MFCD06446995
• Inchi： 1S/C13H13NO4/c1-8-6-9(2)14(7-10-4-3-5-18-10)12(15)11(8)13(16)17/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key： PBUCBCVFRXLSAU-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CO2)C(C)=CC(C)=C1C(O)=O

Additional information on 1-(furan-2-ylmethyl)-4,6-dimethyl-2-oxopyridine-3-carboxylic acid

Recent Advances in the Study of 1-(furan-2-ylmethyl)-4,6-dimethyl-2-oxopyridine-3-carboxylic acid (CAS: 929843-26-5)

The compound 1-(furan-2-ylmethyl)-4,6-dimethyl-2-oxopyridine-3-carboxylic acid (CAS: 929843-26-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The furan and pyridine moieties in its structure are particularly noteworthy, as they are commonly found in bioactive molecules with anti-inflammatory, antimicrobial, and anticancer activities. Researchers have explored various synthetic routes to optimize the yield and purity of 1-(furan-2-ylmethyl)-4,6-dimethyl-2-oxopyridine-3-carboxylic acid, with recent advancements focusing on green chemistry approaches to reduce environmental impact.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has shown promise as a COX-2 inhibitor, suggesting potential applications in the development of non-steroidal anti-inflammatory drugs (NSAIDs). Additionally, its interaction with bacterial efflux pumps has been investigated, revealing potential as an adjuvant to enhance the efficacy of existing antibiotics against resistant strains.

Further research has explored the compound's potential in oncology. Molecular docking studies indicate that 1-(furan-2-ylmethyl)-4,6-dimethyl-2-oxopyridine-3-carboxylic acid may interact with key proteins involved in cell cycle regulation, although in vivo studies are needed to confirm these findings. The compound's ability to modulate reactive oxygen species (ROS) levels in cancer cells has also been a subject of interest, with some studies suggesting it could be used to sensitize cancer cells to conventional therapies.

Despite these promising findings, challenges remain in the development of this compound for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Recent efforts have focused on structural modifications to improve these properties while retaining the compound's bioactivity.

In conclusion, 1-(furan-2-ylmethyl)-4,6-dimethyl-2-oxopyridine-3-carboxylic acid represents a versatile scaffold with multiple potential applications in drug discovery. Ongoing research continues to uncover new aspects of its biological activity and therapeutic potential. Future studies should focus on optimizing its pharmacological profile and exploring its mechanism of action in greater detail to facilitate its transition from bench to bedside.